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Compound of Interest

Compound Name: n-Benzoyl-d-alanine

Cat. No.: B556305

An In-depth Examination of N-Benzoyl-d-alanine as a Metabolite in Biological Systems

This technical guide provides a comprehensive overview of N-Benzoyl-d-alanine, catering to
researchers, scientists, and drug development professionals. The document delves into its
chemical properties, metabolic pathways, analytical methodologies, and its potential, albeit
currently limited, role in biological systems.

Core Concepts: Chemical Identity and Properties

N-Benzoyl-d-alanine is an N-acylated derivative of the D-amino acid alanine. It is
characterized by a benzoyl group attached to the amino group of alanine. While the L-form, N-
benzoyl-L-alanine, is also a recognized metabolite, this guide focuses on the D-enantiomer due
to the distinct metabolic pathways governing D-amino acids in biological systems.

Table 1: Chemical and Physical Properties of N-Benzoyl-d-alanine
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Property Value Reference
Molecular Formula C10H11NO3 [1]
Molecular Weight 193.20 g/mol [1]
IUPAC Name (2F.Q)-Z-benzamidopropanoic o
acid
CAS Number 17966-60-8
Appearance White crystalline solid
Solubility Very slightly soluble in water

Metabolic Pathways: Formation and Degradation

The presence of N-Benzoyl-d-alanine in biological systems is primarily linked to detoxification
pathways, particularly in response to an overload of benzoic acid. Its degradation is presumed
to follow the established routes for N-acyl-D-amino acids.

Biosynthesis: A Detoxification Mechanism

The primary route for the formation of N-benzoyl-alanine in mammals is through the
conjugation of benzoyl-CoA with alanine. This process serves as a detoxification mechanism to
eliminate excess benzoic acid from the body. A notable clinical observation is the detection of
significant amounts of benzoylalanine in the urine of hyperammonemic patients undergoing
treatment with sodium benzoate[2]. This suggests that when the primary detoxification pathway
for benzoate (conjugation with glycine to form hippuric acid) is saturated, the body utilizes
alanine as an alternative substrate[2].

The biosynthesis can be summarized as follows:

 Activation of Benzoic Acid: Benzoic acid is first activated to its coenzyme A thioester,
benzoyl-CoA.

o N-Acylation of Alanine: The enzyme glycine N-acyltransferase (GLYAT), which is known to
have some activity with other amino acids like alanine, may catalyze the transfer of the
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benzoyl group from benzoyl-CoA to the amino group of alanine, forming N-benzoyl-
alanine[3].

Biosynthesis of N-Benzoyl-alanine
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Degradation of N-Benzoyl-d-alanine

H20

N -Benzoyl-d- alanlne)

N-acyl-D-amino acid N-acyl-D-amino acid
amidohydrolase amidohydrolase

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


http://www.diva-portal.org/smash/get/diva2:523865/FULLTEXT01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for N-Benzoyl-d-alanine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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